Cas no 1212396-52-5 ((2R)-morpholine-2-carboxylic acid)

• Product Name: (2R)-morpholine-2-carboxylic acid
• CAS No: 1212396-52-5
• MF: C₅H₉NO₃
• MW: 131.129861593246
• MDL: MFCD11052514
• CID: 821546
• PubChem ID: 6559086
• Update Time: 2025-11-02

(2R)-morpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-Morpholine-2-carboxylic acid
• (2R)-2-Morpholinecarboxylic acid
• (R)-morpholine-2-carboxylic acid HCl
• (2R)-Morpholinecarboxylic acid R-Morpholine-2-carboxylic acid
• (2R)-morpholine-2-carboxylic acid
• (2R)-MORPHOLINECARBOXYLIC ACID
• (R)-Morpholine-2-carboxylicacid
• SCHEMBL8164385
• DTXSID00424929
• CS-16739
• FYCRNRZIEVLZDO-SCSAIBSYSA-N
• EN300-97231
• 1212396-52-5
• MFCD11052514
• AKOS015995289
• CS-0102851
• DB-023197

• MDL： MFCD11052514
• Inchi： 1S/C5H9NO3/c7-5(8)4-3-6-1-2-9-4/h4,6H,1-3H2,(H,7,8)/t4-/m1/s1
• InChI Key： FYCRNRZIEVLZDO-SCSAIBSYSA-N
• SMILES： O1CCNC[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 131.05827
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.239
• Boiling Point: 299 ºC
• Flash Point: 134 ºC
• PSA: 58.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on (2R)-morpholine-2-carboxylic acid

Exploring (2R)-Morpholine-2-carboxylic Acid (CAS No. 1212396-52-5): Properties, Applications, and Market Insights

(2R)-Morpholine-2-carboxylic acid (CAS No. 1212396-52-5) is a chiral morpholine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its morpholine ring and carboxylic acid functional group, serves as a versatile building block in organic synthesis. Its stereospecificity and bioactive potential make it a valuable intermediate for drug development, particularly in the design of enzyme inhibitors and receptor modulators.

The molecular structure of (2R)-morpholine-2-carboxylic acid features a morpholine core with a carboxylic acid substituent at the 2-position, adopting the (R)-configuration. This chiral center is critical for its biological activity and pharmacological applications. Researchers often utilize this compound in asymmetric synthesis, where its enantiomeric purity ensures high selectivity in reactions. The water solubility of this derivative, attributed to its polar functional groups, further enhances its utility in aqueous-phase reactions and formulations.

In the pharmaceutical industry, (2R)-morpholine-2-carboxylic acid is frequently employed as a precursor for active pharmaceutical ingredients (APIs). Its role in the synthesis of protease inhibitors and kinase inhibitors has been extensively documented. For instance, it serves as a key intermediate in the production of antiviral and anticancer agents, aligning with current trends in personalized medicine and targeted therapies. The growing demand for chiral auxiliaries and bioactive intermediates has positioned this compound as a focal point in drug discovery pipelines.

Beyond pharmaceuticals, (2R)-morpholine-2-carboxylic acid finds applications in agrochemical research and material science. Its ability to act as a ligand in metal-catalyzed reactions makes it valuable for developing green chemistry solutions. Additionally, its incorporation into polymers and coatings has been explored for enhancing material properties such as adhesion and durability. These diverse applications highlight the compound's adaptability across multiple industries.

The market for chiral compounds like (2R)-morpholine-2-carboxylic acid is expanding, driven by advancements in asymmetric synthesis and catalysis. With increasing investments in biopharmaceuticals and sustainable chemistry, the demand for high-purity enantiomers is expected to rise. Regulatory agencies' emphasis on stereochemical purity in drug approvals further underscores the importance of compounds like this in modern research and development.

Researchers and manufacturers seeking (2R)-morpholine-2-carboxylic acid suppliers often prioritize high enantiomeric excess (ee) and scalable synthesis methods. Recent innovations in enzymatic resolution and flow chemistry have improved the efficiency of producing this compound, addressing both cost and environmental concerns. These developments align with the broader shift toward sustainable manufacturing practices in the chemical industry.

In summary, (2R)-morpholine-2-carboxylic acid (CAS No. 1212396-52-5) is a multifaceted compound with significant implications for pharmaceuticals, agrochemicals, and materials. Its chirality, reactivity, and bioactivity make it indispensable in contemporary chemical research. As industries continue to prioritize precision medicine and eco-friendly processes, the relevance of this morpholine derivative is poised to grow, solidifying its role in next-generation scientific advancements.